2-(benzylsulfonyl)-1-(4-chlorobenzyl)-1H-benzimidazole

• IUPAC Name: 2-benzylsulfonyl-1-[(4-chlorophenyl)methyl]benzimidazole
• InChI: InChI=1S/C21H17ClN2O2S/c22-18-12-10-16(11-13-18)14-24-20-9-5-4-8-19(20)23-21(24)27(25,26)15-17-6-2-1-3-7-17/h1-13H,14-15H2
• InChI Key: HPPMQOZJTCZBEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)C2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)Cl
• Molecular Formula: C21H17ClN2O2S
• DSSTOX Substance ID: DTXSID60360516
• Molecular Weight: 396.9 g/mol
• CAS RN: 5545-72-2

Description

2-(benzylsulfonyl)-1-(4-chlorobenzyl)-1H-benzimidazole is a chemical compound that has gained significant attention in scientific research. It is a benzimidazole derivative that exhibits a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Mechanism of Action

The mechanism of action of 2-(benzylsulfonyl)-1-(4-chlorobenzyl)-1H-benzimidazole is not fully understood. However, studies have suggested that it acts by inhibiting various enzymes and signaling pathways involved in inflammation, cancer, and microbial infections. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. It also inhibits the nuclear factor-κB (NF-κB) signaling pathway, which plays a critical role in regulating the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in inflammation and oxidative stress. It also increases the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. Furthermore, it has been found to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and DNA repair.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(benzylsulfonyl)-1-(4-chlorobenzyl)-1H-benzimidazole in lab experiments is its broad range of biological activities. It can be used to study the mechanisms of inflammation, cancer, and microbial infections. Additionally, it has been found to exhibit low toxicity in vitro and in vivo, making it a promising candidate for further development as a therapeutic agent.
One of the limitations of using this compound in lab experiments is its limited solubility in water. This can make it difficult to prepare stock solutions and to perform certain assays that require a high concentration of the compound. Additionally, the compound has not been extensively studied in vivo, and further research is needed to determine its pharmacokinetic and pharmacodynamic properties.

Future Directions

There are several future directions for research on 2-(benzylsulfonyl)-1-(4-chlorobenzyl)-1H-benzimidazole. One area of interest is the development of novel derivatives with improved solubility and bioavailability. Additionally, further studies are needed to elucidate the mechanism of action of the compound and to identify its molecular targets. Furthermore, the potential use of this compound as a therapeutic agent for various diseases, including cancer, inflammation, and microbial infections, warrants further investigation. Finally, studies on the compound's pharmacokinetic and pharmacodynamic properties in vivo are needed to determine its potential as a drug candidate.

Scientific Research Applications

2-(benzylsulfonyl)-1-(4-chlorobenzyl)-1H-benzimidazole has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. It also has anti-cancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Additionally, it has been found to possess anti-microbial activity against a range of bacteria and fungi.